Cas no 2306248-84-8 (methyl (3S)-3-fluoropyrrolidine-3-carboxylate;hydrochloride)

• Product Name: methyl (3S)-3-fluoropyrrolidine-3-carboxylate;hydrochloride
• CAS No: 2306248-84-8
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• CID: 5462272
• Update Time: 2026-03-10

methyl (3S)-3-fluoropyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-fluoro-, methyl ester, hydrochloride (1:1), (3S)-
• methyl (3S)-3-fluoropyrrolidine-3-carboxylate;hydrochloride

• Inchi： 1S/C6H10FNO2.ClH/c1-10-5(9)6(7)2-3-8-4-6;/h8H,2-4H2,1H3;1H/t6-;/m0./s1
• InChI Key： WGBZGVYPTPACTL-RGMNGODLSA-N
• SMILES： C([C@]1(CNCC1)F)(=O)OC.Cl

Additional information on methyl (3S)-3-fluoropyrrolidine-3-carboxylate;hydrochloride

Methyl (3S)-3-Fluoropyrrolidine-3-Carboxylate Hydrochloride: A Comprehensive Overview

The methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride (CAS No. 2306248-84-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique stereochemistry and functional groups, serves as a valuable building block in the synthesis of bioactive molecules. Its fluorinated pyrrolidine core is particularly noteworthy, as it enhances the metabolic stability and binding affinity of potential drug candidates.

One of the key features of methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride is its chiral center at the 3-position, which introduces stereoselectivity in synthetic applications. Researchers often explore this compound for its potential in designing enzyme inhibitors and receptor modulators, especially in the context of central nervous system (CNS) disorders. The presence of the fluorine atom is a critical factor, as it can influence the pharmacokinetic properties of the resulting molecules, such as bioavailability and half-life.

In recent years, the demand for fluorinated building blocks like methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride has surged, driven by the growing interest in precision medicine and targeted therapies. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and drug discovery, making it a hot topic among researchers. Its applications extend to the development of protease inhibitors and kinase inhibitors, which are pivotal in treating diseases like cancer and viral infections.

The synthesis of methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride typically involves multi-step organic reactions, including asymmetric hydrogenation and fluorination processes. These methods are often optimized to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. The compound’s hydrochloride salt form further enhances its solubility, making it more amenable to formulation studies.

From a commercial perspective, methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability are influenced by factors such as production scale, purity requirements, and regional demand. Researchers often seek this compound for high-throughput screening and structure-activity relationship (SAR) studies, underscoring its importance in modern drug design.

Looking ahead, the role of methyl (3S)-3-fluoropyrrolidine-3-carboxylate hydrochloride in advancing precision therapeutics is expected to grow. As the pharmaceutical industry continues to explore fluorinated compounds for their unique properties, this molecule will likely remain a staple in the toolkit of medicinal chemists. Its versatility and potential for innovation make it a compound worth watching in the coming years.